Cas no 793658-98-7 (methyl 4-(aminomethyl)oxane-4-carboxylate)

methyl 4-(aminomethyl)oxane-4-carboxylate structure
793658-98-7 structure
Product Name:methyl 4-(aminomethyl)oxane-4-carboxylate
CAS No:793658-98-7
MF:C8H15NO3
MW:173.209602594376
CID:556253
PubChem ID:25418824
Update Time:2025-04-19

methyl 4-(aminomethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylate
    • 2H-Pyran-4-carboxylicacid, 4-(aminomethyl)tetrahydro-, methyl ester
    • 4-Aminomethyl-tetrahydro-pyran-4-carboxylic acid methyl ester
    • 7-Oxa-2-aza-spiro[3.5]nonane
    • methyl 4-(aminomethyl)oxane-4-carboxylate
    • Methyl 4-aminomethyl-tetrahydropyran-4-carboxylate
    • 4-(aminomethyl)tetrahydropyran-4-carboxylic acid methyl ester
    • Methyl 4-aminomethyl-tetrahydro-pyran-4
    • Methyl 4-aminomethyl-tetrahydro-pyran-4-carboxylate
    • VJTUCQHBOFWNQT-UHFFFAOYSA-N
    • 793658-98-7
    • A839662
    • methyl-4-aminomethyl-tetrahydro-pyran-4-carboxylate
    • FT-0694801
    • FS-6641
    • EN300-150891
    • AKOS011888332
    • 4-(aminomethyl)-4-oxanecarboxylic acid methyl ester
    • SCHEMBL15268888
    • DTXSID00649675
    • DB-075583
    • MDL: MFCD07784123
    • Inchi: 1S/C8H15NO3/c1-11-7(10)8(6-9)2-4-12-5-3-8/h2-6,9H2,1H3
    • InChI Key: VJTUCQHBOFWNQT-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)OC)(CN)CC1

Computed Properties

  • Exact Mass: 173.10500
  • Monoisotopic Mass: 173.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.094
  • Boiling Point: 248°C at 760 mmHg
  • Flash Point: 98.3°C
  • Refractive Index: 1.464
  • PSA: 61.55000
  • LogP: 0.61520

methyl 4-(aminomethyl)oxane-4-carboxylate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 4-(aminomethyl)oxane-4-carboxylate Pricemore >>

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